Cas no 1303973-91-2 (ethyl 4-fluoropiperidine-3-carboxylate)

• Product Name: ethyl 4-fluoropiperidine-3-carboxylate
• CAS No: 1303973-91-2
• MF: C₈H₁₄FNO₂
• MW: 175.200665950775
• CID: 2136452
• Update Time: 2023-11-19

ethyl 4-fluoropiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-fluoropiperidine-3-carboxylate
• CID 105436056
• 3-Piperidinecarboxylic acid, 4-fluoro-, ethyl ester

• Inchi： 1S/C8H14FNO2/c1-2-12-8(11)6-5-10-4-3-7(6)9/h6-7,10H,2-5H2,1H3
• InChI Key： YYANLTDTFKCIFB-UHFFFAOYSA-N
• SMILES： FC1CCNCC1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 223.6±40.0 °C(Predicted)
• pka: 8.23±0.10(Predicted)